Cas no 872714-57-3 (1,5-Naphthyridine-3-carbonitrile, 4-chloro-6-methoxy-)

• Product Name: 1,5-Naphthyridine-3-carbonitrile, 4-chloro-6-methoxy-
• CAS No: 872714-57-3
• MF: C₁₀H₆ClN₃O
• MW: 219.627140522003
• CID: 1870695
• PubChem ID: 68579101
• Update Time: 2025-04-21

1,5-Naphthyridine-3-carbonitrile, 4-chloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridine-3-carbonitrile, 4-chloro-6-methoxy-
• 4-chloro-6-methoxy-1,5-naphthyridine-3-carbonitrile
• PDLFBBIUMUHLAY-UHFFFAOYSA-N
• SCHEMBL3278716
• DB-332229
• 4-chloro-6-(methyloxy)-1,5-naphthyridine-3-carbonitrile
• 872714-57-3

• Inchi： 1S/C10H6ClN3O/c1-15-8-3-2-7-10(14-8)9(11)6(4-12)5-13-7/h2-3,5H,1H3
• InChI Key： PDLFBBIUMUHLAY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NC2=CC=C(N=C21)OC

Computed Properties

• Exact Mass: 219.0199395Da
• Monoisotopic Mass: 219.0199395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.8Ų